Cas no 99347-21-4 (5-amino-1-methyl-pyrazole-4-carbohydrazide)

• Product Name: 5-amino-1-methyl-pyrazole-4-carbohydrazide
• CAS No: 99347-21-4
• MF: C₅H₉N₅O
• MW: 155.157859563828
• MDL: MFCD03425741
• CID: 818633
• PubChem ID: 2763680
• Update Time: 2025-05-20

5-amino-1-methyl-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-methyl-pyrazole-4-carbohydrazide
• 5-AMINO-1-METHYL-1H-PYRAZOLE-4-CARBOHYDRAZIDE
• 5-amino-1-methylpyrazole-4-carbohydrazide
• 3-Amino-2-methyl-1H-pyrazole-4-carbohydrazide
• 4-???-1-methylpyrazole-5-ylamine
• 5-amino-1-methyl-1H-pyrazole-4-carboxhydrazide
• 5-amino-1-methylpyrazole-4-carboxhydrazide
• aminomethylpyrazolecarbohydrazide
• A916244
• AKOS005070035
• DTXSID30377090
• FT-0680228
• 2T-0263
• 99347-21-4
• SB85973
• CS-0367053
• J-516660
• MFCD03425741

• MDL： MFCD03425741
• Inchi： 1S/C5H9N5O/c1-10-4(6)3(2-8-10)5(11)9-7/h2H,6-7H2,1H3,(H,9,11)
• InChI Key： OFARNLCWFCSYMC-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C)C=1N)NN

Computed Properties

• Exact Mass: 155.08100
• Monoisotopic Mass: 155.08071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99

Experimental Properties

• Density: 1.63
• Melting Point: 237-240°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.725
• PSA: 98.96000
• LogP: 0.27820

5-amino-1-methyl-pyrazole-4-carbohydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-amino-1-methyl-pyrazole-4-carbohydrazide

5-Amino-1-methyl-pyrazole-4-carbohydrazide (CAS No. 99347-21-4): Properties, Applications, and Market Insights

5-Amino-1-methyl-pyrazole-4-carbohydrazide (CAS No. 99347-21-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining an amino group, a methyl substituent, and a carbohydrazide moiety, making it a versatile intermediate for synthesizing biologically active molecules. Its chemical formula C5H9N5O and molecular weight of 155.16 g/mol position it as a valuable building block in medicinal chemistry.

The compound's thermal stability and solubility profile (moderate solubility in polar organic solvents) make it particularly useful in synthetic applications. Recent studies highlight its role as a precursor for antimicrobial agents and anticancer drug candidates, with researchers exploring its potential in targeted therapies. The 5-amino-1-methyl-pyrazole core demonstrates remarkable hydrogen bonding capacity, which contributes to its biological activity and makes it attractive for structure-activity relationship studies.

In pharmaceutical applications, 5-amino-1-methyl-pyrazole-4-carbohydrazide serves as a key intermediate for developing kinase inhibitors and anti-inflammatory compounds. Its structural features allow for diverse modifications, enabling medicinal chemists to optimize drug-like properties. The agrochemical industry utilizes this compound in developing novel pesticide formulations, particularly those targeting resistant pest strains while maintaining environmental safety profiles.

The global market for pyrazole derivatives like 99347-21-4 is experiencing steady growth, driven by increasing demand in drug discovery and crop protection. Pharmaceutical companies are particularly interested in its potential for personalized medicine applications, especially in oncology research. Current market analysis suggests compound availability from specialized chemical suppliers in research quantities, with purity grades typically ranging from 95% to 99% for most applications.

From a synthetic chemistry perspective, 5-amino-1-methyl-pyrazole-4-carbohydrazide offers multiple reactive sites for further functionalization. The amino group at position 5 and the carbohydrazide moiety provide handles for condensation reactions, acylation, and other transformations. This versatility explains its popularity in combinatorial chemistry and high-throughput screening approaches, where researchers seek to rapidly generate diverse molecular libraries.

Environmental and safety considerations for CAS 99347-21-4 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this compound. Storage typically requires cool, dry conditions in well-sealed containers to maintain stability over extended periods.

Recent patent literature reveals growing interest in 5-amino-1-methyl-pyrazole-4-carbohydrazide derivatives for various therapeutic areas. Several applications focus on its potential in metabolic disorder treatments and neuroprotective agents, reflecting broader trends in pharmaceutical research. The compound's ability to modulate specific enzyme targets while maintaining favorable pharmacokinetic properties makes it particularly valuable in these developing fields.

Analytical characterization of 99347-21-4 typically involves HPLC for purity assessment, complemented by mass spectrometry and NMR spectroscopy for structural confirmation. These quality control measures ensure reliable performance in downstream applications. Researchers should note that the compound may exhibit tautomerism in solution, which should be considered during spectral interpretation and reaction planning.

The future outlook for 5-amino-1-methyl-pyrazole-4-carbohydrazide appears promising, with expanding applications in both life sciences and materials chemistry. Emerging research explores its potential in coordination chemistry for catalyst development and in functional materials design. As synthetic methodologies continue to advance, this versatile scaffold will likely find even broader utility across multiple scientific disciplines.